N-(4-acetylphenyl)-2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[(6-benzyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H18N4O3S/c1-13(25)15-7-9-16(10-8-15)21-18(26)12-28-20-22-19(27)17(23-24-20)11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,21,26)(H,22,24,27)
• InChI Key: DNZYCGXVOPCDIS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=CC=C3
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(4-acetylphenyl)-2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Applications

Research has shown that derivatives of 1,2,4-triazine, which share structural similarities with N-(4-acetylphenyl)-2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide, have been synthesized and tested for their antimicrobial and antitumor activities. These compounds were synthesized through various chemical reactions, including condensation and acetylation processes, to produce fused 1,2,4-triazine derivatives. These derivatives were primarily screened in vitro for their antimicrobial and antitumor activity, showcasing the potential of such compounds in therapeutic applications (Abd El-Moneim et al., 2015).

Antioxidant Activities

In another study, derivatives of nitrogen heterocycles, including structures similar to this compound, were evaluated for their antioxidant activities. These synthesized compounds underwent characterization and biological activity studies, highlighting their potential in combating oxidative stress-related conditions (El-Moneim et al., 2011).

Radioligand Applications for PET Imaging

Research into the synthesis and biodistribution of compounds structurally related to this compound has led to the development of promising radioligands for positron emission tomography (PET) imaging. These studies involve the creation of compounds designed for the investigation of central neurokinin(1) receptors, highlighting the versatility of 1,2,4-triazine derivatives in diagnostic imaging and receptor mapping (Van der Mey et al., 2005).

Metabolic Stability Improvements

Further research into the structure-activity relationships of certain kinase inhibitors has led to modifications aiming to improve metabolic stability. By exploring various heterocyclic analogues, scientists aim to enhance the pharmacokinetic profiles of these compounds, demonstrating the broader applicability of chemical derivatives in improving drug properties (Stec et al., 2011).